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Compound of Interest

Compound Name: Alorac

Cat. No.: B095763 Get Quote

Disclaimer: Alorac is an obsolete plant growth regulator and herbicide that is not approved for

general use in most developed countries.[1] Published data regarding its environmental fate,

ecotoxicity, and human toxicity are very limited.[1] The following application notes and protocols

have been compiled from available scientific information and are intended for controlled

research purposes only.

Introduction
Alorac is a synthetic, halogenated aliphatic compound formerly used as a plant growth

regulator and pre-emergent herbicide.[1] It was utilized to control a variety of common weeds in

field crops and ornamentals by reducing internodal elongation.[1] Its primary mode of action is

the inhibition of gibberellin biosynthesis, a critical pathway for plant growth and development.[1]

Due to its status as an obsolete chemical, researchers should exercise caution and adhere to

all institutional and governmental safety regulations when handling this compound.

Chemical and Physical Properties
A summary of the key chemical properties of Alorac is provided in the table below.
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Property Value

Pesticide Type Plant Growth Regulator, Herbicide

Substance Group Halogenated aliphatic herbicide

Chemical Formula C₅HCl₅O₃

Mode of Action Gibberellin biosynthesis inhibitor

Example Pests
Barnyardgrass, crabgrass, chickweed, pigweed,

lambsquarters

Example Applications Field crops, ornamentals

Source: University of Hertfordshire, AERU Database[1]

Mechanism of Action: Inhibition of Gibberellin
Biosynthesis
Alorac functions by inhibiting the biosynthesis of gibberellins (GAs), a class of phytohormones

that regulate key developmental processes including stem elongation, germination, and

flowering. By blocking specific enzymatic steps in the GA synthesis pathway, Alorac leads to

stunted growth and reduced competitive ability in susceptible weed species. The inhibition of

internodal elongation is a classic symptom of GA deficiency.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2699.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GGDP
(Geranylgeranyl Diphosphate)

ent-Kaurene

Plastid Enzymes

GA12

ER Enzymes

Bioactive GAs
(e.g., GA1, GA4)

Cytosol Enzymes

Stunted Growth
(Reduced Elongation)

Normal Plant Growth
(Stem Elongation)

Alorac

 Blocks Synthesis Pathway
(Specific enzyme inhibition)

Inhibition

Click to download full resolution via product page

Simplified pathway of Alorac's mode of action as a Gibberellin (GA) biosynthesis inhibitor.

Protocols for Efficacy Testing in a Research Setting
As specific historical application protocols for Alorac are not readily available, the following

represents a generalized methodology for evaluating the pre-emergent efficacy of a soil-applied

herbicide like Alorac under controlled laboratory or greenhouse conditions.

Objective: To determine the dose-dependent efficacy of Alorac on selected weed species.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b095763?utm_src=pdf-body-img
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/product/b095763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical grade Alorac

Solvent for stock solution (e.g., acetone, DMSO)

Pots or trays filled with standardized soil mix

Seeds of target weed species (e.g., Echinochloa crus-galli (barnyardgrass), Amaranthus

retroflexus (pigweed))

Controlled environment growth chamber or greenhouse

Laboratory balance, glassware, and pipettes

Spray chamber calibrated for herbicide application

Protocol:

Seed Planting:

Fill pots (e.g., 10 cm diameter) with a sterilized, uniform soil mix.

Sow a predetermined number of seeds (e.g., 20-25) of a single weed species

approximately 1-2 cm deep in each pot.

Prepare multiple pots per treatment group for replication (minimum 3-4 replicates

recommended).

Preparation of Alorac Solutions:

Prepare a high-concentration stock solution of Alorac in a suitable solvent.

Create a series of dilutions from the stock solution to achieve the desired application rates

(e.g., 0.1, 0.5, 1.0, 2.0 kg a.i./ha).

Include a "solvent only" control and an "untreated" control (water spray).

Herbicide Application:

Place the seeded pots in a calibrated laboratory spray chamber.
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Apply the prepared Alorac solutions evenly to the soil surface. Ensure the application

volume corresponds to a realistic field application rate (e.g., 200-400 L/ha).

Allow the treated pots to dry briefly before moving.

Incubation and Growth:

Transfer the pots to a growth chamber or greenhouse with controlled conditions (e.g.,

25°C/20°C day/night temperature, 16-hour photoperiod).

Water the pots as needed, typically by sub-irrigation, to avoid disturbing the treated soil

surface.

Data Collection and Analysis:

At a predetermined time point (e.g., 14-21 days after treatment), assess the efficacy of the

treatments.

Collect data on:

Percent emergence: Count the number of emerged seedlings in each pot relative to the

untreated control.

Biomass reduction: Carefully remove all emerged seedlings, wash the roots, and dry

them in an oven at 60-70°C until a constant weight is achieved. Weigh the total biomass

for each pot.

Phytotoxicity rating: Visually score the seedlings for injury symptoms (stunting,

chlorosis) on a scale (e.g., 0 = no injury, 100 = complete death).

Analyze the data using appropriate statistical methods (e.g., ANOVA, regression analysis)

to determine the dose-response relationship.
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3. Herbicide Application
(Calibrated spray chamber)

2. Alorac Solution Prep
(Serial dilutions for dose-response)

4. Incubation
(Controlled environment growth)

5. Data Collection
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6. Data Analysis
(Biomass, Emergence %, Stats)
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Generalized experimental workflow for evaluating Alorac's pre-emergent herbicidal activity.

Safety Precautions
Given the lack of comprehensive toxicological data, researchers must handle Alorac with a

high degree of caution.

Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves

(e.g., nitrile), and safety glasses.[2]

Handling: Handle the compound in a well-ventilated area or a chemical fume hood. Avoid

creating dust or aerosols.
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Disposal: Dispose of all waste (unused chemical, contaminated materials) in accordance

with institutional and local environmental regulations for hazardous materials.

Spills: Have a spill kit readily available. In case of a spill, follow established laboratory safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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